Cas no 2138163-26-3 (6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol)

• Product Name: 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol
• CAS No: 2138163-26-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5861782
• PubChem ID: 165745056
• Update Time: 2025-11-07

6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol
• 2138163-26-3
• EN300-801137
• 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol

• Inchi： 1S/C14H17NO3/c1-14(2,18-4)13-12(16)8-9-7-10(17-3)5-6-11(9)15-13/h5-8,16H,1-4H3
• InChI Key： OFACJJFTLFYRGS-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C1C(=CC2C=C(C=CC=2N=1)OC)O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų

Additional information on 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol

Comprehensive Overview of 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol (CAS No. 2138163-26-3)

6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol (CAS No. 2138163-26-3) is a quinoline derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique methoxy-substituted quinoline core, has garnered attention for its versatile chemical properties and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The structural features of 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol include a methoxy group at the 6-position and a 2-methoxypropan-2-yl moiety at the 2-position, which enhance its solubility and binding affinity. These modifications make it a promising candidate for medicinal chemistry applications, especially in the design of small-molecule inhibitors. Recent studies highlight its potential as a scaffold for developing anti-inflammatory agents and antioxidants, aligning with current trends in precision medicine.

In the context of green chemistry, 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol is also being investigated for its eco-friendly synthesis routes. With growing interest in sustainable drug development, researchers are optimizing its production using catalysis and microwave-assisted reactions to reduce waste and energy consumption. This aligns with the broader industry shift toward environmentally benign methodologies, a topic frequently searched in academic and industrial forums.

From a material science perspective, this compound's fluorescence properties have sparked interest in optoelectronic applications. Its quinoline backbone allows for tunable emission, making it suitable for OLEDs and sensors. As demand for advanced materials grows, 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol is being explored for its potential in smart coatings and bioimaging technologies.

Frequently asked questions about CAS No. 2138163-26-3 include its synthesis protocols, biological targets, and commercial availability. Addressing these, recent publications detail scalable synthesis methods and preliminary in vitro data suggesting low cytotoxicity, a critical factor for therapeutic use. Vendors specializing in fine chemicals increasingly list this compound, reflecting its rising demand in R&D.

In summary, 6-Methoxy-2-(2-methoxypropan-2-yl)quinolin-3-ol represents a multifaceted compound with applications spanning pharmaceuticals, materials, and sustainable chemistry. Its structural versatility and functional groups position it as a valuable tool for innovators addressing global challenges in health and technology.